Cas no 2679926-35-1 ((1R,4S)-4-(2,2,2-trifluoroacetamido)cyclopent-2-ene-1-carboxylic acid)

• Product Name: (1R,4S)-4-(2,2,2-trifluoroacetamido)cyclopent-2-ene-1-carboxylic acid
• CAS No: 2679926-35-1
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• MDL: MFCD32836478
• CID: 5645273
• PubChem ID: 165911923
• Update Time: 2025-10-16

(1R,4S)-4-(2,2,2-trifluoroacetamido)cyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,4S)-4-(2,2,2-trifluoroacetamido)cyclopent-2-ene-1-carboxylic acid
• EN300-28274150
• 2679926-35-1

• MDL： MFCD32836478
• Inchi： 1S/C8H8F3NO3/c9-8(10,11)7(15)12-5-2-1-4(3-5)6(13)14/h1-2,4-5H,3H2,(H,12,15)(H,13,14)/t4-,5+/m0/s1
• InChI Key： SXIWDMLPQWBWOB-CRCLSJGQSA-N
• SMILES： FC(C(N[C@@H]1C=C[C@H](C(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 223.04562760g/mol
• Monoisotopic Mass: 223.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Additional information on (1R,4S)-4-(2,2,2-trifluoroacetamido)cyclopent-2-ene-1-carboxylic acid

(1R,4S)-4-(2,2,2-Trifluoroacetamido)cyclopent-2-ene-1-carboxylic Acid: A Comprehensive Overview

(1R,4S)-4-(2,2,2-Trifluoroacetamido)cyclopent-2-ene-1-carboxylic acid, identified by the CAS number 2679926-35-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential applications in drug discovery and material science. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, making it more accessible for research purposes.

The structure of (1R,4S)-4-(2,2,2-Trifluoroacetamido)cyclopent-2-ene-1-carboxylic acid comprises a cyclopentene ring with specific stereochemical configurations at positions 1 and 4. The presence of a trifluoroacetamide group at position 4 and a carboxylic acid group at position 1 introduces unique electronic and steric properties to the molecule. These features make it an attractive candidate for studying bioavailability and pharmacokinetics in preclinical models.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. For instance, research published in Journal of Medicinal Chemistry demonstrated that (1R,4S)-4-(2,2,2-Trifluoroacetamido)cyclopent-2-ene-1-carboxylic acid exhibits promising activity against certain enzymes implicated in neurodegenerative diseases. The trifluoroacetamide group was found to enhance the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system-targeted therapies.

In addition to its pharmacological applications, this compound has also been explored in materials science. Its cyclopentene ring structure provides a platform for the development of novel polymers with tailored mechanical properties. A study in Macromolecules reported that incorporating this compound into polymer networks significantly improved their thermal stability and mechanical strength.

The synthesis of (1R,4S)-4-(2,2,2-Trifluoroacetamido)cyclopent-2-ene-1-carboxylic acid involves a multi-step process that includes asymmetric catalysis and fluorination reactions. Researchers have optimized these steps to achieve high yields and enantioselectivity. For example, the use of chiral ligands in palladium-catalyzed couplings has been shown to enhance the stereochemical control during synthesis.

Moreover, computational studies have provided insights into the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations revealed that the trifluoroacetamide group significantly alters the electron distribution within the molecule, enhancing its reactivity towards nucleophilic attacks. This understanding has facilitated the design of more efficient synthetic pathways and reaction conditions.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material under current regulations (e.g., not listed as a dangerous good or controlled substance), proper laboratory practices should always be followed when working with chemical compounds. This includes wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation in the workspace.

The future prospects for (1R,4S)-4-(2,2,2-Trifluoroacetamido)cyclopent-2-ene-1-carboxylic acid are promising. Ongoing research aims to further elucidate its biological activity profiles and explore its potential applications in areas such as oncology and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical settings.

In conclusion, (1R,4S)-4-(Trifluoroacetamido)cyclopentene carboxylic acid (CAS No: 267992635) represents a valuable addition to the arsenal of compounds available for drug discovery and materials innovation. Its unique structural features and versatile functional groups make it an ideal candidate for further exploration across multiple disciplines.